Cas no 851971-46-5 (1-(4-methoxyphenyl)-3-2-(2-methyl-1H-indol-3-yl)ethyl-3-(pyridin-2-yl)methylthiourea)

• Product Name: 1-(4-methoxyphenyl)-3-2-(2-methyl-1H-indol-3-yl)ethyl-3-(pyridin-2-yl)methylthiourea
• CAS No: 851971-46-5
• MF: C₂₅H₂₆N₄OS
• MW: 430.565144062042
• CID: 6183894
• PubChem ID: 4351495
• Update Time: 2024-01-06

1-(4-methoxyphenyl)-3-2-(2-methyl-1H-indol-3-yl)ethyl-3-(pyridin-2-yl)methylthiourea Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxyphenyl)-3-2-(2-methyl-1H-indol-3-yl)ethyl-3-(pyridin-2-yl)methylthiourea
• 1-(4-methoxyphenyl)-3-[2-(2-methyl-1H-indol-3-yl)ethyl]-3-[(pyridin-2-yl)methyl]thiourea
• 3-(4-methoxyphenyl)-1-(2-(2-methyl-1H-indol-3-yl)ethyl)-1-(pyridin-2-ylmethyl)thiourea
• AKOS001503263
• F0633-0109
• 3-(4-methoxyphenyl)-1-[2-(2-methyl-1H-indol-3-yl)ethyl]-1-(pyridin-2-ylmethyl)thiourea
• 851971-46-5

• Inchi： 1S/C25H26N4OS/c1-18-22(23-8-3-4-9-24(23)27-18)14-16-29(17-20-7-5-6-15-26-20)25(31)28-19-10-12-21(30-2)13-11-19/h3-13,15,27H,14,16-17H2,1-2H3,(H,28,31)
• InChI Key： GUQMFNBAKFRRMR-UHFFFAOYSA-N
• SMILES： S=C(NC1C=CC(=CC=1)OC)N(CC1C=CC=CN=1)CCC1=C(C)NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 430.18273264g/mol
• Monoisotopic Mass: 430.18273264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 85.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas